Cas no 1852959-81-9 (benzyl N-[(3-bromophenyl)methyl]-N-methylcarbamate)

• Product Name: benzyl N-[(3-bromophenyl)methyl]-N-methylcarbamate
• CAS No: 1852959-81-9
• MF: C₁₆H₁₆BrNO₂
• MW: 334.207743644714
• CID: 6252562
• PubChem ID: 130156985
• Update Time: 2025-05-19

benzyl N-[(3-bromophenyl)methyl]-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-4605060
• benzyl N-[(3-bromophenyl)methyl]-N-methylcarbamate
• 1852959-81-9

• Inchi： 1S/C16H16BrNO2/c1-18(11-14-8-5-9-15(17)10-14)16(19)20-12-13-6-3-2-4-7-13/h2-10H,11-12H2,1H3
• InChI Key： NLPZGRFVOJDZII-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CN(C)C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 333.03644g/mol
• Monoisotopic Mass: 333.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 29.5Ų

Additional information on benzyl N-[(3-bromophenyl)methyl]-N-methylcarbamate

Benzyl N-[(3-Bromophenyl)methyl]-N-Methylcarbamate: A Comprehensive Overview

Benzyl N-[(3-Bromophenyl)methyl]-N-Methylcarbamate, also known by its CAS number 1852959-81-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzyl group with a substituted carbamate moiety. The presence of the bromine atom at the 3-position of the phenyl ring introduces interesting electronic and steric properties, making it a valuable substrate for various chemical transformations and biological studies.

The synthesis of benzyl N-[(3-bromophenyl)methyl]-N-methylcarbamate typically involves multi-step processes, often starting from readily available starting materials such as benzyl bromide and methyl isocyanate. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses, reducing the environmental footprint and improving yield. For instance, researchers have explored the use of transition metal catalysts to facilitate coupling reactions, which are pivotal in constructing the carbon-carbon bonds within this molecule.

In terms of applications, benzyl N-[(3-bromophenyl)methyl]-N-methylcarbamate has shown promise in drug discovery programs targeting various therapeutic areas. Its ability to modulate enzyme activity, particularly in kinases and proteases, has been extensively studied. A 2023 study published in Nature Communications highlighted its potential as a lead compound for anti-cancer drug development, where it demonstrated selective inhibition of key oncogenic pathways without significant cytotoxicity to normal cells.

The structural versatility of this compound also lends itself to materials science applications. Its ability to form self-assembled monolayers (SAMs) has been explored for use in surface modification of biomedical devices and sensors. Recent research has shown that SAMs formed by benzyl N-[(3-bromophenyl)methyl]-N-methylcarbamate exhibit excellent biocompatibility and stability under physiological conditions, making them ideal candidates for implantable devices.

From an analytical standpoint, the characterization of benzyl N-[(3-bromophenyl)methyl]-N-methylcarbamate has benefited from advancements in mass spectrometry and nuclear magnetic resonance (NMR) techniques. High-resolution mass spectrometry (HRMS) has enabled precise determination of its molecular formula and confirmation of its structure. Meanwhile, 1H and 13C NMR spectroscopy have provided detailed insights into its conformational dynamics and intermolecular interactions.

In conclusion, benzyl N-[(3-bromophenyl)methyl]-N-methylcarbamate, with its CAS number 1852959-81-9, stands as a testament to the ongoing innovation in chemical synthesis and application development. Its unique properties continue to inspire researchers across diverse disciplines, ensuring its relevance in both academic and industrial settings for years to come.